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Compound of Interest

Compound Name: Methyl Cinnamate

Cat. No.: B149221 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl cinnamate, the methyl ester of cinnamic acid, is a naturally occurring aromatic

compound found in a variety of plants, including fruits like strawberry and spices such as

cinnamon and basil.[1][2][3] It is a versatile and widely utilized ingredient in the fragrance and

flavor industries, prized for its sweet, fruity, and balsamic aroma with nuances of strawberry

and cinnamon.[1][2][4] These application notes provide detailed information on the use of

methyl cinnamate in fragrance formulations, including its odor profile, stability, and

recommended testing protocols.

Physicochemical and Olfactory Properties
Methyl cinnamate's unique scent profile makes it a valuable component in a wide range of

fragrance applications, from fine perfumes to personal care products.[2][3][5]
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Property Value Source

Molecular Formula C10H10O2 [3]

Molecular Weight 162.19 g/mol [6]

Appearance
White to pale yellow crystalline

solid
[4][7]

Odor Profile

Sweet, fruity, balsamic, with

notes of strawberry and

cinnamon

[1][2][4]

Melting Point 34-38 °C [6]

Boiling Point 260-262 °C [8]

Vapor Pressure 0.011 mmHg @ 25 °C [1][2]

Solubility

Soluble in alcohol, dipropylene

glycol, and fixed oils; insoluble

in water

[1][3]

Applications in Fragrance Formulations
Methyl cinnamate is utilized in the fragrance industry for several key purposes:

Primary Scent Component: Its sweet and fruity character makes it a primary ingredient in

fruity and gourmand fragrances, particularly for creating strawberry and cherry notes.[2][9]

Modifier and Enhancer: It can act as a modifier to enhance and add warmth to floral

compositions, such as those containing rose and carnation notes.[2]

Fixative: Due to its relatively low volatility, it can contribute to the longevity of a fragrance by

slowing the evaporation of more volatile components.[2][6]

Methyl cinnamate finds its application in a diverse range of products, including:

Fine Fragrances and Perfumes[3]

Soaps and Shampoos[3][10]
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Lotions and Creams

Cosmetics[3][6]

Air Fresheners and Candles[9]

Detergents[3]

Experimental Protocols
Protocol 1: Stability Testing of Methyl Cinnamate in a
Fragrance Formulation
Objective: To evaluate the stability of methyl cinnamate in a representative fragrance base

under accelerated and real-time conditions, assessing changes in odor, color, and chemical

integrity.

Materials:

Methyl Cinnamate

Fragrance base (e.g., ethanol, dipropylene glycol)

Control sample (fragrance base without methyl cinnamate)

Glass vials with airtight seals

Oven or environmental chamber capable of maintaining 40°C ± 2°C

UV light chamber

Colorimeter

Gas Chromatograph-Mass Spectrometer (GC-MS)

Trained sensory panel

Methodology:
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Sample Preparation:

Prepare a solution of methyl cinnamate in the chosen fragrance base at a typical

concentration (e.g., 1-5% w/w).

Prepare a control sample of the fragrance base without methyl cinnamate.

Aliquot the samples into clean, airtight glass vials, leaving minimal headspace.

Storage Conditions:

Accelerated Stability: Place a set of samples in an oven at 40°C for a period of 1, 2, and 3

months.

Real-Time Stability: Store a set of samples under ambient conditions (25°C, 60% RH) for

12, 18, and 24 months.

Photostability: Expose a set of samples to controlled UV light to assess for potential

discoloration or degradation.

Evaluation Parameters:

Sensory Evaluation (Odor): At each time point, have a trained sensory panel evaluate the

odor profile of the samples compared to a freshly prepared standard. Panelists should

note any changes in intensity, character, or the appearance of off-odors.

Visual Evaluation (Color): Measure the color of the samples using a colorimeter. Record

any changes in color (e.g., yellowing).

Chemical Analysis (GC-MS): Analyze the samples by GC-MS to quantify the concentration

of methyl cinnamate and identify any potential degradation products.

Data Presentation:
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Time Point
Storage
Condition

Sensory
Evaluation
Notes

Colorimeter
Reading
(ΔE)

Methyl
Cinnamate
Concentrati
on (%)

Degradatio
n Products
Identified

0 -
Fresh, sweet,

fruity
0 5.00 None

1 Month 40°C

2 Months 40°C

3 Months 40°C

12 Months
25°C/60%

RH

Protocol 2: Sensory Evaluation of Methyl Cinnamate
Using Gas Chromatography-Olfactometry (GC-O)
Objective: To identify and characterize the specific odor-active components of a fragrance

formulation containing methyl cinnamate.

Materials:

Fragrance sample containing methyl cinnamate

Gas Chromatograph with an Olfactory Detection Port (GC-O)

Mass Spectrometer (MS) detector

Trained human assessors (sniffers)

Methodology:

Sample Injection: Inject a diluted sample of the fragrance into the GC.

Separation: The volatile compounds are separated based on their boiling points and polarity

as they pass through the GC column.
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Detection: The column effluent is split between the MS detector and the olfactory port.

Olfactory Analysis: A trained assessor sniffs the effluent from the olfactory port and records

the retention time, odor descriptor, and intensity of each detected scent.

Chemical Identification: Simultaneously, the MS detector identifies the chemical structure of

the compounds eluting at each retention time.

Data Correlation: Correlate the sensory data from the assessor with the chemical

identification from the MS to create an aromagram, which links specific compounds to their

perceived odors.

Logical Workflow and Chemical Pathways
Workflow for Incorporating Methyl Cinnamate into a
Fragrance
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Sourcing & Quality Control of Methyl Cinnamate

Formulation Development
(Blending with other ingredients)

Stability & Performance Testing

Sensory Panel Evaluation

Regulatory & Safety Assessment

Reformulation (if needed)

Scale-up & Manufacturing

Final Product

Click to download full resolution via product page

Caption: Workflow for integrating Methyl Cinnamate into a new fragrance.

Conceptual Degradation Pathway of Methyl Cinnamate
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Methyl Cinnamate

Unstable Intermediates

Initiation
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(e.g., UV light, heat)

Degradation Products
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Propagation Change in Odor Profile
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Caption: Conceptual oxidative degradation pathway of Methyl Cinnamate.

Conclusion
Methyl cinnamate is a valuable and versatile ingredient in the fragrance industry, offering a

unique combination of sweet, fruity, and balsamic notes. A thorough understanding of its

properties and performance in various formulations is crucial for creating stable and

aesthetically pleasing fragrances. The protocols outlined in these application notes provide a

framework for the systematic evaluation of methyl cinnamate, ensuring its effective and

reliable use in fragrance development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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